Cas no 1304449-47-5 (4-(2-bromo-4-nitrophenyl)butan-2-ol)

• Product Name: 4-(2-bromo-4-nitrophenyl)butan-2-ol
• CAS No: 1304449-47-5
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 6451766
• PubChem ID: 61750143
• Update Time: 2025-10-30

4-(2-bromo-4-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4-nitrophenyl)butan-2-ol
• AKOS011020715
• EN300-1911685
• 1304449-47-5

• Inchi： 1S/C10H12BrNO3/c1-7(13)2-3-8-4-5-9(12(14)15)6-10(8)11/h4-7,13H,2-3H2,1H3
• InChI Key： KYAGIOQRGCUZSF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCC(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Additional information on 4-(2-bromo-4-nitrophenyl)butan-2-ol

Comprehensive Overview of 4-(2-bromo-4-nitrophenyl)butan-2-ol (CAS No. 1304449-47-5): Properties, Applications, and Industry Trends

The compound 4-(2-bromo-4-nitrophenyl)butan-2-ol (CAS No. 1304449-47-5) is a specialized organic chemical with a unique molecular structure combining a brominated nitrophenyl group with a butanol chain. This structural configuration endows it with distinct physicochemical properties, making it valuable in synthetic chemistry and material science. Researchers and manufacturers are increasingly interested in this compound due to its potential as an intermediate in pharmaceuticals, agrochemicals, and advanced materials. The presence of both bromo and nitro functional groups enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for nitrophenyl derivatives has surged, driven by their applications in drug discovery and organic electronics. 4-(2-bromo-4-nitrophenyl)butan-2-ol is particularly notable for its role in synthesizing heterocyclic compounds, which are pivotal in developing new therapeutic agents. Industry reports highlight its use in creating kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. Additionally, its photophysical properties are being explored for optoelectronic devices, a hot topic in renewable energy research.

From a synthetic perspective, the compound’s bromine substituent offers versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are cornerstone methodologies in modern organic synthesis. This aligns with the growing trend of green chemistry, where efficient and atom-economical reactions are prioritized. Laboratories optimizing catalytic processes often evaluate 4-(2-bromo-4-nitrophenyl)butan-2-ol as a model substrate due to its balanced reactivity and stability.

Analytical characterization of CAS 1304449-47-5 typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and structural integrity. Quality control is critical, as impurities can significantly impact downstream applications. Suppliers emphasizing high-purity intermediates cater to pharmaceutical and electronics industries, where stringent standards are non-negotiable. This compound’s solubility profile (moderate in polar solvents like DMSO and ethanol) further broadens its utility in formulation development.

Emerging trends in AI-driven drug discovery have also spotlighted nitrophenyl-based scaffolds, with computational models predicting their bioactivity. Researchers frequently search for "nitrophenyl butanol derivatives" and "bromo-nitrophenyl synthesis" to identify novel building blocks for drug candidates. Furthermore, the compound’s potential in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) is under investigation, addressing sustainability challenges in catalysis and gas storage.

Regulatory and safety aspects of 4-(2-bromo-4-nitrophenyl)butan-2-ol emphasize proper handling under standard laboratory protocols. While not classified as hazardous under major chemical inventories, its nitro group warrants caution during storage and transportation. Environmental persistence studies are limited, but industry best practices advocate for responsible waste management, reflecting the broader shift toward circular economy principles in chemical manufacturing.

In summary, 4-(2-bromo-4-nitrophenyl)butan-2-ol (CAS No. 1304449-47-5) represents a multifaceted compound bridging academic research and industrial innovation. Its relevance in medicinal chemistry, material science, and catalysis ensures sustained interest, while advancements in automated synthesis and machine learning continue to unlock new possibilities. As the scientific community explores sustainable and high-value applications, this compound is poised to remain a key player in the evolving landscape of fine chemicals.